2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride

• IUPAC Name: 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C10H14N2O2.ClH/c1-4-9-11-6(2)8(5-10(13)14)7(3)12-9;/h4-5H2,1-3H3,(H,13,14);1H
• InChI Key: KEICPJRWSJBIDC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C(=N1)C)CC(=O)O)C.Cl
• Molecular Formula: C10H15ClN2O2
• Molecular Weight: 230.69 g/mol
• CAS RN: 2094145-48-7

Description

2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride is a chemical compound with the molecular formula C10H15ClN2O2. Its average mass is 230.691 Da and its monoisotopic mass is 230.082199 Da.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its IUPAC name and InChI code. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and it has various substituents including an ethyl group and two methyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride include its molecular formula, molecular weight, and InChI code. Additional properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Pyrimidine derivatives, including those structurally related to 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride, have been synthesized and evaluated for their antimicrobial properties. The structural flexibility of pyrimidine allows for the generation of compounds with significant antibacterial and antifungal activities, comparable to established antibiotics like streptomycin and fusidic acid (A. Hossan et al., 2012).

Crystal Structure and Theoretical Calculations

The crystal structure of pyrimidine derivatives provides insights into their potential applications in drug design and material science. For example, the detailed crystallographic analysis of pyrimidine compounds can inform the synthesis of new materials with desirable physical and chemical properties (Y. Ren et al., 2006).

Synthesis of Anticancer Agents

Research has also focused on synthesizing novel pyrimidine-based compounds with potential anticancer activity. By manipulating the pyrimidine core, researchers aim to develop new therapeutic agents that can inhibit the proliferation of cancer cells, offering a pathway to novel oncology treatments (C. Temple et al., 1983).

Advanced Material Synthesis

Pyrimidine derivatives are utilized in the synthesis of advanced materials, such as energetic salts and compounds with specific electronic or photonic properties. The structural versatility of pyrimidine makes it an essential building block in the development of high-performance materials for various technological applications (Young‐Hyuk Joo et al., 2012).

Enzyme Inhibition for Therapeutic Applications

Compounds based on the pyrimidine structure have been identified as potent inhibitors of specific enzymes, such as cyclo-oxygenase and 5-lipoxygenase. These enzyme inhibitors have potential therapeutic applications in treating conditions like inflammation and asthma, highlighting the importance of pyrimidine derivatives in medicinal chemistry (S. Laufer et al., 1994).